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Compound of Interest

Compound Name: 2-Ethylrutoside

Cat. No.: B1234363 Get Quote

In the landscape of therapeutic agents for vascular disorders, both 2-Ethylrutoside and

Diosmin have been investigated for their potential benefits. This guide provides a

comprehensive, data-driven comparison of these two flavonoid compounds, offering

researchers, scientists, and drug development professionals a detailed overview of their

mechanisms of action, experimental data, and relevant signaling pathways. It is important to

note that direct head-to-head experimental studies comparing 2-Ethylrutoside and Diosmin

are scarce in the available scientific literature. Therefore, this comparison is constructed from

individual studies on each compound and related molecules.

Physicochemical Properties
A fundamental comparison begins with the basic chemical and physical properties of each

compound.

Property 2-Ethylrutoside Diosmin

Chemical Formula C₂₉H₃₄O₁₆ C₂₈H₃₂O₁₅

Molar Mass 638.6 g/mol 608.5 g/mol

Nature
Semi-synthetic derivative of

Rutin

Naturally occurring flavonoid

glycoside

Solubility Data not readily available Poorly soluble in water
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Pharmacokinetics
The absorption, distribution, metabolism, and excretion profiles of a drug are critical to its

therapeutic efficacy.

Parameter
2-Ethylrutoside (Data
inferred from related
compounds)

Diosmin

Absorption

As a rutoside derivative, likely

hydrolyzed by gut microbiota to

its aglycone for absorption.

Hydrolyzed by intestinal

microbiota to its aglycone,

diosmetin, which is then

absorbed.[1]

Bioavailability
Data not available for 2-

Ethylrutoside specifically.

Micronization can significantly

increase bioavailability.[2]

Metabolism

Expected to undergo

metabolism similar to other

flavonoids.

Metabolized to diosmetin,

which then undergoes further

conjugation.[1]

Elimination Half-life Data not available.

The elimination half-life of its

metabolite, diosmetin, ranges

from 26 to 43 hours.[1]

Mechanism of Action and Signaling Pathways
Both compounds exert their effects through multiple pathways, primarily centered around anti-

inflammatory, antioxidant, and venotonic actions.

2-Ethylrutoside (Inferred from Troxerutin and
Hydroxyethylrutosides)
Due to the limited specific data on 2-Ethylrutoside, its mechanism is inferred from the closely

related and well-studied compounds, Troxerutin (a tri-hydroxyethylrutoside) and the broader

class of hydroxyethylrutosides.[3][4] These compounds are known for their vasoprotective

effects.
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The proposed mechanism of action for hydroxyethylrutosides involves:

Antioxidant Effects: Scavenging of free radicals to reduce oxidative stress on vascular

endothelial cells.[5][6]

Anti-inflammatory Effects: Inhibition of pro-inflammatory mediators and cytokines, and

reduction of adhesion molecule expression on endothelial cells.[5][6] This is potentially

mediated through the inhibition of the NF-κB pathway and activation of the Nrf2 pathway.[7]

Vascular Effects: Reduction of capillary permeability and fragility, leading to decreased

edema.[3][8] They also improve microcirculation and venous tone.[8]

Inferred Signaling Pathway for 2-Ethylrutoside.

Diosmin
Diosmin has been more extensively studied, and its mechanisms are better characterized.

The established mechanisms of action for Diosmin include:

Venotonic Effects: Diosmin increases venous tone by prolonging the vasoconstrictor effect of

norepinephrine.[9]

Anti-inflammatory Effects: It inhibits the inflammatory cascade by suppressing the expression

of pro-inflammatory mediators such as prostaglandins, thromboxanes, and cytokines like

TNF-α and interleukins.[9][10] This is achieved through the inhibition of the NF-κB and

MAPK signaling pathways.[11]

Lymphatic Effects: Diosmin improves lymphatic drainage by increasing the frequency and

intensity of lymphatic contractions.[9]

Antioxidant Effects: It exhibits antioxidant properties by scavenging free radicals.[10]

Microcirculation Improvement: Diosmin reduces capillary hyperpermeability and increases

capillary resistance.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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